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Compound of Interest

Compound Name: Sodium hexafluoroantimonate

Cat. No.: B100954

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of sodium
hexafluoroantimonate (NaSbFs), a versatile inorganic compound with applications in organic
synthesis and materials science.[1] The document details its physicochemical characteristics,
methods for their determination, and a representative synthesis workflow.

Core Physical and Chemical Properties

Sodium hexafluoroantimonate is a white to off-white crystalline powder.[2][3] It is recognized
for the stability of the hexafluoroantimonate anion (SbFe~), which is a large, non-nucleophilic
anion. This property makes it a valuable counterion for highly reactive cations in various
chemical reactions. The compound is air-sensitive and should be handled in an inert
atmosphere.[2]

Quantitative Physical Properties

A summary of the key quantitative physical properties of sodium hexafluoroantimonate is
presented in the table below. It is important to note that there are discrepancies in the reported
values for melting and boiling points in the available literature.
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Property Value Source(s)
Molecular Formula FsNaSh [21[41[5]
Molecular Weight 258.74 g/mol [2][5][6]
White to off-white crystalline
Appearance powder, colorless crystals, or [L1121171181191
chunks.
Densit 3.375 g/mL at 25 °C3.38 g/cm3 CITTONE]
ensi
Y at 18 °C
Melting Point 350 °CNot Applicable [BI[21[3][11]
N ) 19.5 °C at 760 mmHgNot
Boiling Point ) [2][3][4][11]
Applicable
Crystal Structure Cubic, space group Pa3 [O1[12]
Solubility
128.6 g/100 g at 20 °C (very
in Water soluble)Slightly soluble (with [BI[13][2][6][71[°][10]
slow hydrolysis)
in Acetone Soluble [1][8]
in Ethanol Soluble [1][8]
in Acetonitrile Soluble [1]

in Hydrogen Fluoride

0.748 g/100 g at -78 °C

[8]

Experimental Protocols

This section outlines detailed methodologies for the determination of key physical properties of

sodium hexafluoroantimonate.

Determination of Melting Point (Thermal Analysis)

Method: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).
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Objective: To determine the melting point and thermal stability of NaSbFe.

Procedure:

A small, accurately weighed sample (5-10 mg) of NaSbFe is placed in an inert crucible (e.g.,
alumina).

The crucible is placed in the DSC/TGA instrument.

The sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,
nitrogen or argon) to prevent any reaction with air.

The heat flow to the sample is measured as a function of temperature. An endothermic peak
in the DSC curve indicates a phase transition, such as melting.

Simultaneously, the TGA measures any mass loss as a function of temperature, which can
indicate decomposition.

The onset temperature of the melting peak in the DSC thermogram is taken as the melting
point.

Determination of Density

Method: Gas Pycnometry.

Objective: To determine the true density of the solid material.

Procedure:

The empty sample chamber of the gas pycnometer is calibrated.
A known mass of the dry NaSbFe powder is placed into the sample chamber.

The chamber is sealed and purged with a non-reactive gas (e.g., helium) to remove any
adsorbed moisture or air.

The gas is introduced into the reference chamber at a known pressure.

A valve is opened to allow the gas to expand into the sample chamber.
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e The final pressure is measured, and the volume of the solid sample is calculated using the
principles of the gas law.

e The density is then calculated by dividing the mass of the sample by its volume.

Determination of Solubility

Method: Shake-Flask Method.[14]
Objective: To determine the solubility of NaSbFe in a given solvent at a specific temperature.
Procedure:

e An excess amount of NaSbFs is added to a known volume of the solvent (e.g., water,
ethanol) in a sealed container.

e The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant
temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

 After equilibration, the stirring is stopped, and the undissolved solid is allowed to settle.

» A sample of the supernatant saturated solution is carefully withdrawn using a filtered syringe
to avoid aspirating any solid particles.

e The concentration of NaSbFe in the solution is determined by a suitable analytical technique.
Given the presence of antimony, Inductively Coupled Plasma-Optical Emission Spectrometry
(ICP-OES) or Atomic Absorption Spectroscopy (AAS) can be used to accurately determine
the antimony concentration, from which the solubility of NaSbFe can be calculated.

Determination of Crystal Structure
Method: X-ray Diffraction (XRD).

Objective: To confirm the crystal system and space group of NaSbFe.
Procedure:

» Afine powder of the NaSbFe sample is prepared and mounted on a sample holder.
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e The sample is placed in the XRD instrument.

e The sample is irradiated with monochromatic X-rays of a known wavelength (e.g., Cu Ka
radiation).

e The intensity of the diffracted X-rays is measured as a function of the diffraction angle (20).
e The resulting diffraction pattern, a plot of intensity versus 26, is analyzed.

e The positions and intensities of the diffraction peaks are used to determine the unit cell
parameters and the space group of the crystal structure by comparing the data with
crystallographic databases or through ab initio structure determination methods.[15][16]

Synthesis Workflow

The following diagram illustrates a common industrial synthesis route for sodium
hexafluoroantimonate, starting from sodium antimonate.
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Synthesis Workflow of Sodium Hexafluoroantimonate

Reactants
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=
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Sodium Hexafluoroantimonate (NaSbFs) Mother Liquor (recycled)
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Caption: A flowchart illustrating the synthesis of sodium hexafluoroantimonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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